![molecular formula C22H28N2O5S B6573072 N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-3,4-diethoxybenzamide CAS No. 946225-83-8](/img/structure/B6573072.png)
N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-3,4-diethoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-3,4-diethoxybenzamide, also known as ETQ, is an organic compound that belongs to the class of heterocyclic compounds. It is a colorless solid that has been used in a variety of scientific research applications, including its use as an inhibitor of enzymes, as a fluorescent probe, and as a drug for treating certain diseases. It is a relatively new compound and has been the subject of much research in recent years.
Scientific Research Applications
- ETQ has shown promise as an anticancer agent. Researchers have explored its effects on cancer cell lines, particularly in inhibiting cell proliferation and inducing apoptosis. Mechanistic studies suggest that ETQ interferes with key signaling pathways involved in cancer progression .
- ETQ’s neuroprotective properties have been investigated in animal models. It appears to mitigate oxidative stress, reduce neuroinflammation, and enhance neuronal survival. Researchers are exploring its potential in treating neurodegenerative conditions like Alzheimer’s and Parkinson’s disease .
- ETQ exhibits anti-inflammatory effects by modulating cytokines and inhibiting inflammatory mediators. Studies have explored its impact on acute and chronic inflammation, making it a candidate for drug development in inflammatory disorders .
- ETQ’s vasodilatory properties have attracted interest in cardiovascular research. It relaxes blood vessels, potentially improving blood flow and reducing hypertension. Investigations are ongoing to explore its role in managing cardiovascular diseases .
- ETQ displays antimicrobial activity against bacteria, fungi, and parasites. Researchers have studied its efficacy against drug-resistant strains, making it a potential lead compound for novel antimicrobial agents .
- ETQ serves as a valuable scaffold for designing new compounds. Medicinal chemists have modified its structure to create analogs with enhanced properties. These derivatives are evaluated for various biological activities, including enzyme inhibition and receptor binding .
Anticancer Potential
Neuroprotection and Neurodegenerative Diseases
Anti-inflammatory Activity
Cardiovascular Applications
Antimicrobial Potential
Chemical Biology and Medicinal Chemistry
properties
IUPAC Name |
3,4-diethoxy-N-(1-ethylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H28N2O5S/c1-4-28-20-12-10-17(14-21(20)29-5-2)22(25)23-18-11-9-16-8-7-13-24(19(16)15-18)30(26,27)6-3/h9-12,14-15H,4-8,13H2,1-3H3,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SMAPVYSYFLYCCE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)C(=O)NC2=CC3=C(CCCN3S(=O)(=O)CC)C=C2)OCC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H28N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
432.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-3,4-diethoxybenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.